Cas no 614-69-7 (o-Tolyl isothiocyanate)

o-Tolyl isothiocyanate structure
o-Tolyl isothiocyanate structure
Product Name:o-Tolyl isothiocyanate
CAS No:614-69-7
Molecular Formula:C8H7NS
Molecular Weight:149.2129
MDL:MFCD00004802
CID:38915
PubChem ID:69195

o-Tolyl isothiocyanate Properties

Names and Identifiers

    • o-tolyl isothiocyanate
    • 2-Methylphenyl isothiocyanate
    • 1-isothiocyanato-2-methylbenzene
    • 2-Tolyl isothiocyanate
    • Isothiocyanic Acid o-Tolyl Ester
    • o-tolylisothiocyanate
    • Benzene, 1-isothiocyanato-2-methyl-
    • 2-Methylphenylisothiocyanate
    • 1-isothiocyanato-2-methyl-benzene
    • U0ST94Z07Y
    • Isothiocyanic acid, o-tolyl ester
    • JYKYYPPZLPVIBY-UHFFFAOYSA-N
    • 2-methylbenzenisothiocyanate
    • 2-tolyl-isothiocyanate
    • PubChem10740
    • NSC 220230
    • 2-methyl phenyl isothiocyanate
    • 614-69-7
    • MFCD00004802
    • I0458
    • EINECS 210-390-6
    • DTXSID60210325
    • BP-12934
    • (2-methylphenyl)isothiocyanate
    • NSC-220230
    • AI3-28259
    • F0001-1620
    • 1-Isothiocyanato-2-methylbenzene #
    • NSC220230
    • o-Methylphenyl isothiocyanate
    • InChI=1/C8H7NS/c1-7-4-2-3-5-8(7)9-6-10/h2-5H,1H3
    • NS00034694
    • UNII-U0ST94Z07Y
    • A833242
    • SCHEMBL348805
    • o-Tolyl isothiocyanate, 99%
    • J-802097
    • JYKYYPPZLPVIBY-UHFFFAOYSA-
    • EN300-17437
    • AKOS000212191
    • CS-0021826
    • FT-0612730
    • DB-021392
    • STK397870
    • DTXCID60132816
    • MDL： MFCD00004802
    • InChIKey： JYKYYPPZLPVIBY-UHFFFAOYSA-N
    • Inchi： 1S/C8H7NS/c1-7-4-2-3-5-8(7)9-6-10/h2-5H,1H3
    • SMILES： S=C=NC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]
    • BRN： 878487

Computed Properties

  • Exact Mass: 149.03000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 149.03
  • Heavy Atom Count: 10
  • Complexity: 149
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.7
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 44.4

Experimental Properties

  • LogP: 2.72930
  • PSA: 44.45000
  • Refractive Index: 1.6351-1.6371
  • Water Partition Coefficient: May decompose OSE
  • Boiling Point: 239°C(lit.)
  • Melting Point: No data available
  • Flash Point: 107 ºC
  • Color/Form: Not available
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive
  • Density: 1.115

o-Tolyl isothiocyanate Security Information

o-Tolyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

o-Tolyl isothiocyanate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IKZG-1g
Benzene, 1-isothiocyanato-2-methyl-
 614-69-7 98% (GC)
1g
 $49.00 2025-03-01
A2B Chem LLC
AI66204-5g
Benzene, 1-isothiocyanato-2-methyl-
 614-69-7 >99.0%(GC)
5g
 $42.00 2024-04-19
Aaron
AR00IL7S-1g
Benzene, 1-isothiocyanato-2-methyl-
 614-69-7 98%
1g
 $5.00 2025-02-28
abcr
AB132990-5 g
o-Tolyl isothiocyanate, 98%; .
 614-69-7 98%
5g
 €80.00 2023-06-24
Ambeed
A157779-5g
o-Tolylisothiocyanate
 614-69-7 97%
5g
 $14.0
Apollo Scientific
OR28816-5g
2-methylphenyl isothiocyanate
 614-69-7 98%
5g
 £40.00 2025-02-19
Enamine
EN300-17437-0.05g
1-isothiocyanato-2-methylbenzene
 614-69-7 95%
0.05g
 $19.0 2023-09-20
eNovation Chemicals LLC
D759278-25g
Benzene, 1-isothiocyanato-2-methyl-
 614-69-7 98%
25g
 $170 2022-09-07
Fluorochem
001280-25g
2-Tolylisothiocyanate
 614-69-7 99%
25g
 ￡44.00 2022-03-29
Life Chemicals
F0001-1620-0.25g
o-Tolyl isothiocyanate
 614-69-7 95%+
0.25g
 $18.0 2023-09-07

o-Tolyl isothiocyanate Suppliers

Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:614-69-7)
MR./MRS.:PENG XING
Phone:18871490324
Email:1400878899@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:614-69-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:614-69-7)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:614-69-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:614-69-7)o-Tolyl isothiocyanate
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Purity:99%
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